Cas no 83961-74-4 (4-THIA-1-AZABICYCLO[3.2.0]HEPT-2-EN-7-ONE, (R)-)

• Product Name: 4-THIA-1-AZABICYCLO[3.2.0]HEPT-2-EN-7-ONE, (R)-
• CAS No: 83961-74-4
• MF: C₅H₅NOS
• MW: 127.164299726486
• CID: 3314351
• PubChem ID: 25164000
• Update Time: 2025-04-21

4-THIA-1-AZABICYCLO[3.2.0]HEPT-2-EN-7-ONE, (R)- Chemical and Physical Properties

Names and Identifiers

• 4-THIA-1-AZABICYCLO[3.2.0]HEPT-2-EN-7-ONE, (R)-
• 4-Thia-1-azabicyclo[3.2.0]hept-2-en-7-one, (5R)-
• (R)-4-Thia-1-azabicyclo[3.2.0]hept-2-en-7-one
• Peneme
• penem
• CHEBI:35994
• 83961-74-4
• SCHEMBL9784152
• (5R)-4-thia-1-azabicyclo(3.2.0)hept-2-en-7-one
• (5R)-4-thia-1-azabicyclo[3.2.0]hept-2-en-7-one
• 2,3-didehydropenam
• Q27116661

• Inchi： 1S/C5H5NOS/c7-4-3-5-6(4)1-2-8-5/h1-2,5H,3H2/t5-/m1/s1
• InChI Key： HHXMXAQDOUCLDN-RXMQYKEDSA-N
• SMILES： S1C=CN2C(C[C@@H]12)=O

Computed Properties

• Exact Mass: 127.00918496g/mol
• Monoisotopic Mass: 127.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Penems